Cas no 2228650-18-6 ((4-ethynylphenyl)methanesulfonyl chloride)

• Product Name: (4-ethynylphenyl)methanesulfonyl chloride
• CAS No: 2228650-18-6
• MF: C₉H₇ClO₂S
• MW: 214.668680429459
• CID: 6166061
• PubChem ID: 165869934
• Update Time: 2025-05-19

(4-ethynylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-ethynylphenyl)methanesulfonyl chloride
• 2228650-18-6
• EN300-2004120

• Inchi： 1S/C9H7ClO2S/c1-2-8-3-5-9(6-4-8)7-13(10,11)12/h1,3-6H,7H2
• InChI Key： JEZNIHZIOTVXIA-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(C#C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 213.9855283g/mol
• Monoisotopic Mass: 213.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Additional information on (4-ethynylphenyl)methanesulfonyl chloride

Recent Advances in the Application of (4-Ethynylphenyl)methanesulfonyl Chloride (CAS: 2228650-18-6) in Chemical Biology and Pharmaceutical Research

(4-Ethynylphenyl)methanesulfonyl chloride (CAS: 2228650-18-6) is a specialized chemical reagent that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This sulfonyl chloride derivative, featuring an ethynyl functional group, serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutics and diagnostic agents. Its unique structural properties enable selective modifications of biomolecules, making it a valuable tool in drug discovery and development pipelines.

Recent studies have highlighted the compound's role in click chemistry applications, where its ethynyl moiety participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has been exploited in the development of novel bioconjugation strategies for protein labeling, antibody-drug conjugates (ADCs), and small-molecule probes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of (4-ethynylphenyl)methanesulfonyl chloride in the synthesis of covalent inhibitors targeting cysteine residues in oncogenic proteins, showing promising results in preclinical models of non-small cell lung cancer.

In the field of radiopharmaceuticals, researchers have utilized this compound as a precursor for the synthesis of PET (positron emission tomography) tracers. The sulfonyl chloride group allows for facile incorporation of radioactive isotopes, while the ethynyl group provides a handle for further functionalization. A recent Nature Communications paper (2024) reported the development of a novel prostate-specific membrane antigen (PSMA)-targeting probe using (4-ethynylphenyl)methanesulfonyl chloride as a key building block, demonstrating improved tumor uptake and imaging characteristics compared to existing clinical agents.

The compound's stability and reactivity profile have also made it attractive for materials science applications in drug delivery systems. Several research groups have incorporated (4-ethynylphenyl)methanesulfonyl chloride into the design of stimuli-responsive polymeric carriers, taking advantage of its ability to form stable linkages with various nucleophiles while maintaining the potential for subsequent click chemistry modifications. This dual functionality has enabled the development of "smart" drug delivery platforms with precise control over drug release kinetics.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of (4-ethynylphenyl)methanesulfonyl chloride, as its sensitivity to moisture and tendency for decomposition present challenges in large-scale applications. A 2023 Organic Process Research & Development publication detailed improved synthetic protocols that enhance yield and purity while maintaining the compound's reactivity, addressing previous limitations in its industrial-scale production.

Looking forward, the unique properties of (4-ethynylphenyl)methanesulfonyl chloride continue to inspire innovative applications across multiple domains of chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in the development of covalent protein degraders (PROTACs), activity-based probes for enzyme studies, and as a versatile handle for DNA-encoded library technologies. As these applications mature, this compound is poised to play an increasingly important role in bridging chemical synthesis with biological discovery and therapeutic development.